Cas no 30728-01-9 (1H-Indole,4,7-dimethoxy-2-phenyl-)

• Product Name: 1H-Indole,4,7-dimethoxy-2-phenyl-
• CAS No: 30728-01-9
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 320001
• PubChem ID: 314676
• Update Time: 2025-04-19

1H-Indole,4,7-dimethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,4,7-dimethoxy-2-phenyl-
• 4,7-dimethoxy-2-phenyl-1H-indole
• NSC234015
• DTXSID50310888
• NSC-234015
• 30728-01-9

• Inchi： 1S/C16H15NO2/c1-18-14-8-9-15(19-2)16-12(14)10-13(17-16)11-6-4-3-5-7-11/h3-10,17H,1-2H3
• InChI Key： MHYJYCXCKKDCNM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=C(C3C=CC=CC=3)NC=21)OC

Computed Properties

• Exact Mass: 253.11035
• Monoisotopic Mass: 253.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 34.2Ų

Experimental Properties

• Density: 1.177
• Boiling Point: 466.4°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.629
• PSA: 34.25